Cas no 2229605-03-0 (5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid
• CAS No: 2229605-03-0
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 6103173
• PubChem ID: 165834369
• Update Time: 2025-05-26

5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid
• EN300-1737737
• 5-[1-(2-methylpropyl)-1H-pyrazol-5-yl]-1,2-oxazole-3-carboxylic acid
• 2229605-03-0

• Inchi： 1S/C11H13N3O3/c1-7(2)6-14-9(3-4-12-14)10-5-8(11(15)16)13-17-10/h3-5,7H,6H2,1-2H3,(H,15,16)
• InChI Key： OBBBJWHXQHRYGL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1=CC=NN1CC(C)C

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid

Introduction to 5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid (CAS No. 2229605-03-0)

5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid, with the CAS number 2229605-03-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, which include a pyrazole and an oxazole ring system. The presence of these rings, along with the substituted alkyl group, imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

The synthesis of 5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid typically involves multi-step reactions, including the formation of the pyrazole ring through a cyclocondensation reaction and the subsequent introduction of the oxazole moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, which is crucial for its potential commercialization and clinical use.

In terms of its chemical properties, 5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid exhibits high stability under various conditions, making it suitable for both laboratory research and industrial applications. The compound's solubility in common organic solvents and its ability to form stable salts further enhance its utility in formulation development for pharmaceutical products.

The biological activity of 5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. Specifically, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as to reduce the expression of cyclooxygenase (COX) enzymes.

In addition to its anti-inflammatory effects, 5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid has also shown promise in the treatment of neurodegenerative diseases. Studies have indicated that it can protect neurons from oxidative stress and promote neurogenesis, making it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. These findings have sparked significant interest in further exploring the neuroprotective mechanisms of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-1-(2-methylpropyl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable pharmacokinetic profile. These findings are encouraging and suggest that further clinical development is warranted.

The potential applications of 5-1-(2-methylpropyl)-1H-pyrazol-5-y l - 1 , 2 - oxazole - 3 - carboxylic acid extend beyond its use as a standalone therapeutic agent. It has also been explored as a lead compound for the development of novel drug delivery systems. For instance, researchers have investigated the encapsulation of this compound in nanoparticles to enhance its bioavailability and target delivery to specific tissues or organs.

In conclusion, 5 - 1 - ( 2 - methylpropyl ) - 1 H - pyrazol - 5 - yl - 1 , 2 - oxazole - 3 - carboxylic acid ( CAS No . 2229605 - 03 - 0 ) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.